Cas no 76109-04-1 ((E)-Cinnamoyl-coA)

(E)-Cinnamoyl-coA structure

Product Name:(E)-Cinnamoyl-coA

CAS No:76109-04-1

MF:C₃₀H₄₂N₇O₁₇P₃S

MW:897.677468776703

CID:566007

PubChem ID:6444037

Update Time:2025-04-19

(E)-Cinnamoyl-coA Chemical and Physical Properties

Names and Identifiers

- Coenzyme A,S-[(2E)-3-phenyl-2-propenoate]
- cinnamoyl-coenzyme A
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- (E)-Cinnamoyl-coA
- Coenzyme A, S-(3-phenyl-2-propenoate), (E)-
- Coenzyme A, S-[(2E)-3-phenyl-2-propenoate]
- (E)-cinnamoyl-CoA
- LMFA07050294
- 76109-04-1
- S-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-4-HYDROXY-3-PHOSPHONOOXYOXOLAN-2-YL)METHOXY-HYDROXYPHOSPHORYL)OXY-HYDROXYPHOSPHORYL)OXY-2-HYDROXY-3,3-DIMETHYLBUTANOYL)AMINO)PROPANOYLAMINO)ETHYL)(E)-3-PHENYLPROP-2-ENETHIOATE
- COENZYME A, S-((2E)-3-PHENYL-2-PROPENOATE)
- Cinnamoyl-coa
- C00540
- 3-phenylacryloyl-CoA
- 6YVQ9P5RAT
- 3-phenylacryloyl-coenzyme A
- 3-Phenyl-2E-propenoyl-CoA
- benzylideneacetyl-CoA
- beta-phenylacryloyl-coenzyme A
- CHEBI:10956
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-3-phenylprop-2-enethioate
- 3-phenylprop-2-enoyl-coenzyme A
- S-(Cinnamoyl) coenzyme A
- UNII-6YVQ9P5RAT
- DTXSID501030398
- Cinnamoyl CoA
- Q2972823
- 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-({3-oxo-3-[(2-{[(2E)-3-phenylprop-2-enoyl]sulfanyl}ethyl)amino]propyl}amino)butyl] dihydrogen diphosphate}
- 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-phenylprop-2-enoyl)sulfanyl]ethyl}amino)propyl]amino}butyl] dihydrogen diphosphate}
- Coenzyme A, cinnamoyl-
- beta-phenylacryloyl-CoA
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxy-2-hydroxy-3,3-dimethyl-butanoyl]amino]propanoylamino]ethyl] (E)-3-phenylprop-2-enethioate
- SCHEMBL418552
- COENZYME A, S-(3-PHENYL-2-PROPENOATE)
- CHEBI:15463
- benzylideneacetyl-coenzyme A
- (E)-Cinnamoyl-coA
- Inchi： 1S/C30H42N7O17P3S/c1-30(2,25(41)28(42)33-11-10-20(38)32-12-13-58-21(39)9-8-18-6-4-3-5-7-18)15-51-57(48,49)54-56(46,47)50-14-19-24(53-55(43,44)45)23(40)29(52-19)37-17-36-22-26(31)34-16-35-27(22)37/h3-9,16-17,19,23-25,29,40-41H,10-15H2,1-2H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/b9-8+/t19-,23-,24-,25+,29-/m1/s1
- InChI Key： JVNVHNHITFVWIX-KZKUDURGSA-N
- SMILES： S(C(/C=C/C1C=CC=CC=1)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

Exact Mass: 897.15707506g/mol
Monoisotopic Mass: 897.15707506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 58
Rotatable Bond Count: 22
Complexity: 1590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -3.6
Topological Polar Surface Area: 389Å²

(E)-Cinnamoyl-coA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR005GUJ-5mg	Coenzyme A,S-[(2E)-3-phenyl-2-propenoate]	76109-04-1	95%	5mg	$326.00	2024-02-20
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S29871-5mg	Cinnamyl-Coenzyme A（Cinnamoyl-CoA）	76109-04-1	>95%	5mg	￥2000.00	2024-02-20
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S29871-15mg	Cinnamyl-Coenzyme A（Cinnamoyl-CoA）	76109-04-1	>95%	15mg	￥5800.00	2024-02-20

(E)-Cinnamoyl-coA Production Method

Production Method 1

140-10-3

32586-82-6

85-61-0

76109-04-1

Reaction Conditions

1.1R:SOCl2, 3 h, reflux
2.1S:THF, 24 h, rt
3.1R:NaI, S:Me2CO, 24 h, rt
4.1R:NaOH, S:H2O, 24 h, rt, pH 9
4.2R:HCl, S:H2O, rt, pH 2

Reference

: Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium

By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Production Method 2

56-65-5

140-10-3

156-57-0

167308-62-5

76109-04-1

Reaction Conditions

1.1R:EtN(Pr-i)2, R:PyBOP, S:CH2Cl2, 12 h, rt
2.1R:EtN(Pr-i)2, R:EtN=C=N(CH2)3NMe2 •HCl, S:CH2Cl2, 18 h, rt
3.1S:AcOH, S:H2O, 5 h, rt
4.1C:9026-48-6, C:9026-99-7, C:9026-83-9, S:Glycerol, S:H2O, S:DMSO, 2 min, 30°C, pH 6.5
4.2S:Glycerol, S:H2O, 3 h, 30°C, pH 7.5
4.3R:HCO2H, S:H2O, S:MeCN

Reference

: Chemoenzymatic Synthesis of Acyl Coenzyme A Substrates Enables in Situ Labeling of Small Molecules and Proteins

By Agarwal, Vinayak et al, Organic Letters, 2015, 17(18), 4452-4455

Production Method 3

140-10-3

85-61-0

76109-04-1

Reaction Conditions

1.1R:SOCl2, S:CH2Cl2, overnight, reflux; reflux → rt
1.2S:CH2Cl2, overnight, rt
1.3R:Et3N, S:CH2Cl2, rt
2.1S:H2O, S:THF, overnight, rt, pH 8.5

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312